A Comprehensive Technical Guide to the Synthesis and Characterization of Ponceau 4R Aluminum Lake
A Comprehensive Technical Guide to the Synthesis and Characterization of Ponceau 4R Aluminum Lake
For Researchers, Scientists, and Drug Development Professionals
This whitepaper provides an in-depth guide to the synthesis and characterization of Ponceau 4R aluminum lake, a widely utilized colorant in the pharmaceutical, cosmetic, and food industries. This document outlines detailed experimental protocols, data presentation standards, and a logical workflow for the preparation and analysis of this vibrant red pigment.
Introduction
Ponceau 4R (E124), a synthetic azo dye, is often transformed into its aluminum lake to enhance its stability, particularly in products where water-insoluble or oil-dispersible properties are required.[1] The laking process involves the precipitation of the water-soluble dye onto a substrate of hydrated alumina (B75360).[2] This conversion results in a pigment with improved heat and light stability, making it suitable for a variety of applications, including tablet coatings, capsule shells, and decorative cosmetics.[1] A thorough understanding of its synthesis and characterization is crucial for ensuring product quality, consistency, and regulatory compliance.
Synthesis of Ponceau 4R Aluminum Lake
The synthesis of Ponceau 4R aluminum lake is achieved through the precipitation of Ponceau 4R dye onto a freshly prepared aluminum hydroxide (B78521) substrate. The following protocol is a comprehensive procedure for this synthesis.
Experimental Protocol: Synthesis
Materials:
-
Ponceau 4R (C.I. Food Red 7)
-
Aluminum chloride (AlCl₃)
-
Sodium carbonate (Na₂CO₃)
-
Hydrochloric acid (HCl)
-
Sodium hydroxide (NaOH)
-
Distilled or deionized water
Equipment:
-
Reaction vessel with stirring mechanism
-
Heating mantle or water bath
-
pH meter
-
Filtration apparatus (e.g., Büchner funnel with vacuum flask)
-
Drying oven
-
Mortar and pestle or grinder
Procedure:
-
Preparation of Aluminum Hydroxide Substrate:
-
Prepare a 10% (w/v) solution of aluminum chloride in distilled water.
-
Prepare a 10% (w/v) solution of sodium carbonate in distilled water.
-
In a reaction vessel, while stirring, slowly add the sodium carbonate solution to the aluminum chloride solution to precipitate aluminum hydroxide. Maintain the temperature at approximately 25-30°C.
-
Continue stirring for 30 minutes to ensure complete precipitation. The resulting slurry is the aluminum hydroxide substrate.
-
-
Preparation of Ponceau 4R Solution:
-
Prepare a 5% (w/v) solution of Ponceau 4R in distilled water. Stir until the dye is completely dissolved.
-
-
Laking Process:
-
Slowly add the Ponceau 4R solution to the aluminum hydroxide slurry with continuous stirring.
-
Adjust the pH of the mixture to a range of 4.0-5.0 using a dilute solution of hydrochloric acid or sodium hydroxide as needed. The pH is a critical parameter for optimal precipitation.
-
Gently heat the mixture to 50-60°C for 1-2 hours with continuous stirring to facilitate the adsorption of the dye onto the alumina substrate.
-
-
Isolation and Purification:
-
Allow the lake to settle, and then filter the precipitate using a Büchner funnel under vacuum.
-
Wash the filter cake with distilled water multiple times to remove unreacted salts and impurities. Continue washing until the filtrate is clear and the conductivity of the filtrate is close to that of distilled water.
-
-
Drying and Grinding:
-
Dry the filter cake in an oven at a temperature of 60-80°C until a constant weight is achieved.
-
Grind the dried lake into a fine, uniform powder using a mortar and pestle or a suitable grinder.
-
-
Storage:
-
Store the final Ponceau 4R aluminum lake in a well-sealed, light-resistant container at ambient temperature.
-
Synthesis Workflow Diagram
Caption: Logical flow of the synthesis of Ponceau 4R aluminum lake.
Characterization of Ponceau 4R Aluminum Lake
A comprehensive characterization of the synthesized Ponceau 4R aluminum lake is essential to confirm its identity, purity, and physicochemical properties.
Physicochemical Properties
The following table summarizes key physicochemical properties of Ponceau 4R aluminum lake.
| Property | Value | Reference(s) |
| Chemical Name | Ponceau 4R aluminum | [3] |
| Synonyms | C.I. Food Red 7:1, C.I. 16255:1 | [3] |
| CAS Number | 12227-64-4 | [3] |
| Molecular Formula | C₂₀H₁₁AlN₂O₁₀S₃ | [3] |
| Molecular Weight | 562.5 g/mol | [3] |
| Appearance | Fine, scarlet red, amorphous powder | [4] |
| Solubility | Insoluble in water and most organic solvents | [4] |
| pH (1% suspension) | 4.0 - 6.0 | [4] |
| Light & Heat Stability | Moderate | [5] |
Experimental Protocols: Characterization
3.2.1. High-Performance Liquid Chromatography (HPLC) for Dye Content
This method determines the amount of Ponceau 4R in the aluminum lake.
Sample Preparation:
-
Accurately weigh a sample of the Ponceau 4R aluminum lake.
-
Extract the dye from the aluminum matrix by dissolving the sample in a 0.25 M NaOH solution.[6]
-
Perform a liquid-liquid extraction with dichloromethane (B109758) to remove interfering substances.[6]
-
Further purify the aqueous layer using a solid-phase extraction (SPE) cartridge.[6]
-
Dilute the final extract to a known volume with the mobile phase.
Chromatographic Conditions:
-
Column: Inertsil® ODS-3 or equivalent C18 column[6]
-
Mobile Phase: A suitable gradient of acetonitrile (B52724) and a phosphate (B84403) buffer.
-
Flow Rate: 1.0 mL/min
-
Detection: Photodiode array detector at the λmax of Ponceau 4R (approximately 505 nm).[2]
-
Quantification: Calculate the dye content based on a calibration curve of Ponceau 4R standards.[6]
3.2.2. Scanning Electron Microscopy (SEM)
SEM is used to analyze the morphology and particle size of the synthesized lake.
Sample Preparation:
-
Mount a small amount of the dry lake powder onto an aluminum stub using double-sided carbon tape.
-
Sputter-coat the sample with a thin layer of gold or palladium to make it conductive.
Analysis:
-
Image the sample at various magnifications to observe the particle shape, size distribution, and surface texture.
3.2.3. Differential Scanning Calorimetry (DSC)
DSC is employed to study the thermal stability of the Ponceau 4R aluminum lake.
Sample Preparation:
-
Accurately weigh a small amount (1-3 mg) of the lake powder into an aluminum DSC pan.
-
Seal the pan hermetically.
Analysis:
-
Heat the sample under a nitrogen atmosphere at a constant rate (e.g., 10°C/min) over a specified temperature range (e.g., 25°C to 400°C).
-
Record the heat flow to identify any thermal events such as decomposition. Ponceau 4R is reported to be stable up to 300°C.[7]
3.2.4. UV-Visible Spectroscopy
This technique is used to confirm the identity of the dye component of the lake.
Sample Preparation:
-
Prepare a solution of the extracted dye as described in the HPLC sample preparation.
-
Scan the solution over the UV-Visible range (e.g., 200-800 nm) using a spectrophotometer.
Analysis:
-
The resulting spectrum should show a maximum absorbance (λmax) characteristic of Ponceau 4R, which is approximately 505 nm.[2]
Characterization Workflow Diagram
Caption: Workflow for the comprehensive characterization of the synthesized lake.
Conclusion
The synthesis and characterization of Ponceau 4R aluminum lake require a systematic approach with careful control over experimental parameters. The protocols and workflows detailed in this guide provide a robust framework for researchers and professionals in the pharmaceutical and related industries to produce and evaluate this important colorant with high consistency and quality. Adherence to these methodologies will ensure the reliable performance of Ponceau 4R aluminum lake in its various applications.
References
- 1. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
- 2. Structure and Stability Characterization of Natural Lake Pigments Made from Plant Extracts and Their Potential Application in Polymer Composites for Packaging Materials - PMC [pmc.ncbi.nlm.nih.gov]
- 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 4. ecologyofcolor.com [ecologyofcolor.com]
- 5. mnm.unze.ba [mnm.unze.ba]
- 6. longdom.org [longdom.org]
- 7. fsw.cc [fsw.cc]
